2-(3-Methoxy-4-pyridin-2-ylphenyl)imidazo(1,2-a)pyridine

• CAS No.: 669091-15-0
• Molecular Formula: C19H15N3O
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 2-(3-methoxy-4-pyridin-2-ylphenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C19H15N3O/c1-23-18-12-14(8-9-15(18)16-6-2-4-10-20-16)17-13-22-11-5-3-7-19(22)21-17/h2-13H,1H3
• InChI Key: DNCGFJANVDVZIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CN3C=CC=CC3=N2)C4=CC=CC=N4

Description

2-(3-Methoxy-4-pyridin-2-ylphenyl)imidazo(1,2-a)pyridine is a useful research compound. Its molecular formula is C19H15N3O and its molecular weight is 301.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-1-(3-methoxy-4-pyridin-2-ylphenyl)ethanone (130 mg, 0.42 mmol) in ethanol (5 mL) was added 2-aminopyridine (40 mg, 0.42 mmol). The resulting reaction mixture was heated to reflux for 2 h and concentrated. The residue was dissolved in CH2Cl2 (20 mL) and washed with a solution of saturated aqueous NaHCO3 (3×10 mL), dried (MgSO4) and concentrated. The residue was purified by flash column chromatography on silica gel eluting with EtOAc:hexanes (1:1 to 1:0) to afford 2-(3-methoxy-4-pyridin-2-ylphenyl)imidazo[1,2-a]pyridine as a yellow solid. 1H NMR (CDCl3, 300 MHz) δ 8.72 (d, 1H), 8.13 (d, 1H), 7.75 (s, 1H), 7.91 (d, 1H), 7.87 (d, 1H), 7.75 (s, 1H), 7.70 (dd, 1H), 7.66 (d, 1H), 7.57 (dd, 1H), 7.20 (m, 2H), 6.79 (dd, 1H), 4.00 (s, 3H) ppm. MS (ESI) 302 (M)+.